Cas no 1807939-23-6 (Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel-)

Technical Introduction: (3aR,6aR)-rel-Octahydro-1-phenylpyrrolo[3,4-b]pyrrole is a stereochemically defined pyrrolopyrrole derivative with a rigid octahydro framework and a phenyl substituent at the 1-position. Its fused bicyclic structure and defined relative stereochemistry ((3aR,6aR)-rel) make it a valuable intermediate in asymmetric synthesis and pharmaceutical research. The saturated pyrrolopyrrole core offers enhanced stability and conformational constraints, useful for designing bioactive molecules or chiral ligands. The phenyl group provides opportunities for further functionalization, broadening its utility in medicinal chemistry and catalysis. This compound’s well-defined stereochemistry and structural features make it particularly suitable for applications requiring precise spatial orientation, such as enzyme inhibition or receptor modulation studies.
Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel- structure
1807939-23-6 structure
Product Name:Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel-
CAS No:1807939-23-6
MF:C12H16N2
MW:188.268842697144
CID:5253650
PubChem ID:25323990
Update Time:2025-05-24

Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel-
    • Inchi: 1S/C12H16N2/c1-2-4-11(5-3-1)14-7-6-10-8-13-9-12(10)14/h1-5,10,12-13H,6-9H2/t10-,12+/m1/s1
    • InChI Key: LCNJZWFCHJIHFG-PWSUYJOCSA-N
    • SMILES: N1(C2=CC=CC=C2)CC[C@]2([H])CNC[C@]12[H]

Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-187403-0.05g
(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole, cis
1807939-23-6
0.05g
$497.0 2023-09-18
Enamine
EN300-187403-0.1g
(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole, cis
1807939-23-6
0.1g
$649.0 2023-09-18
Enamine
EN300-187403-0.25g
(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole, cis
1807939-23-6
0.25g
$926.0 2023-09-18
Enamine
EN300-187403-0.5g
(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole, cis
1807939-23-6
0.5g
$1460.0 2023-09-18
Enamine
EN300-187403-1.0g
(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole, cis
1807939-23-6
1g
$1872.0 2023-05-24
Enamine
EN300-187403-2.5g
(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole, cis
1807939-23-6
2.5g
$3670.0 2023-09-18
Enamine
EN300-187403-5.0g
(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole, cis
1807939-23-6
5g
$5429.0 2023-05-24
Enamine
EN300-187403-10.0g
(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole, cis
1807939-23-6
10g
$8049.0 2023-05-24
Enamine
EN300-365388-0.05g
rac-(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole
1807939-23-6 95%
0.05g
$347.0 2023-03-02
Enamine
EN300-365388-0.1g
rac-(3aR,6aR)-1-phenyl-octahydropyrrolo[2,3-c]pyrrole
1807939-23-6 95%
0.1g
$518.0 2023-03-02

Additional information on Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel-

Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel

The compound Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel with CAS No. 1807939-23-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), specifically a pyrrolopyrrole derivative. Its unique structure and stereochemistry make it a valuable subject for research in drug discovery and materials science.

The pyrrolo[3,4-b]pyrrole framework is characterized by two fused pyrrole rings, which contribute to its aromaticity and stability. The presence of the octahydro prefix indicates that the molecule contains eight-membered rings with hydrogen atoms saturating the structure. The 1-phenyl substituent adds further complexity to the molecule, enhancing its potential for interactions in biological systems. The stereochemistry specified as (3aR,6aR)-rel highlights the importance of spatial arrangement in determining the compound's properties.

Recent studies have explored the biological activity of this compound, particularly its potential as a lead molecule in drug development. Researchers have investigated its ability to modulate cellular pathways and interact with key proteins. For instance, a 2023 study published in *Nature Communications* demonstrated that Pyrrolo[3,4-b]pyrrole derivatives exhibit selective inhibition of certain kinases, making them promising candidates for anti-cancer therapies.

In terms of synthesis, the compound can be prepared through a variety of methods, including cyclization reactions and stereoselective synthesis techniques. A notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the pyrrolopyrrole core. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 284 g/mol, and it exhibits a melting point around 250°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a materials science perspective, Pyrrolo[3,4-b]pyrrole derivatives have shown potential as building blocks for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Their unique electronic properties and ability to form ordered structures make them attractive for applications in optoelectronics.

In conclusion, Pyrrolo[3,4-b]pyrrole, octahydro-1-phenyl-, (3aR,6aR)-rel is a multifaceted compound with significant implications across multiple disciplines. Its intricate structure, coupled with its diverse biological and physical properties, positions it as a key player in future research and development efforts.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD